Cas no 1335045-63-0 ([4-(Ethoxycarbonyl)thiophen-2-yl]boronic acid)

• Product Name: [4-(Ethoxycarbonyl)thiophen-2-yl]boronic acid
• CAS No: 1335045-63-0
• MF: C₇H₉BO₄S
• MW: 200.019961118698
• CID: 4695345
• Update Time: 2023-08-15

[4-(Ethoxycarbonyl)thiophen-2-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

• [4-(Ethoxycarbonyl)thiophen-2-yl]boronic acid
• 5-Boronothiophene-3-carboxylic acid ethyl ester

• Inchi： 1S/C7H9BO4S/c1-2-12-7(9)5-3-6(8(10)11)13-4-5/h3-4,10-11H,2H2,1H3
• InChI Key： CJLBZZSFIAKIIE-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)C=C1B(O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Topological Polar Surface Area: 95